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Introduction
Proadrenomedullin N-terminal 12 peptide (PAMP-12) is an endogenous peptide fragment

derived from proadrenomedullin. It has garnered significant interest in drug discovery due to its

role as an agonist for the Mas-related G protein-coupled receptor X2 (MrgX2), a receptor

implicated in neurogenic inflammation and mast cell activation. Furthermore, PAMP-12 also

interacts with the atypical chemokine receptor 3 (ACKR3), which acts as a scavenger receptor,

internalizing PAMP-12 and thus regulating its availability. This dual receptor interaction makes

PAMP-12 a compelling subject for high-throughput screening (HTS) assays aimed at identifying

novel modulators of these pathways.

These application notes provide a comprehensive overview and detailed protocols for utilizing

unmodified PAMP-12 in various HTS assays to investigate its activity on MrgX2 and ACKR3.
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PAMP-12 elicits distinct downstream effects depending on the receptor it engages.

MrgX2 Signaling: Upon binding to MrgX2, PAMP-12 activates canonical G protein-coupled

receptor (GPCR) signaling cascades. This includes the coupling to Gαq/11 proteins, leading

to the activation of phospholipase C (PLC), subsequent production of inositol trisphosphate

(IP3) and diacylglycerol (DAG), and ultimately resulting in an increase in intracellular calcium

levels. MrgX2 activation by PAMP-12 can also lead to the recruitment of β-arrestin, which

mediates receptor desensitization and internalization, and can also initiate G protein-

independent signaling.

ACKR3 Signaling: In contrast, PAMP-12's interaction with ACKR3 does not trigger classical

G protein-mediated signaling. Instead, it potently induces β-arrestin recruitment, leading to

the rapid internalization of the receptor-ligand complex. This positions ACKR3 as
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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